Cas no 214150-20-6 (Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-)

• Product Name: Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-
• CAS No: 214150-20-6
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.1852
• CID: 242818
• PubChem ID: 15834337

Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)- Properties

Names and Identifiers

• Ethanone,1-(1,3-dihydro-5-isobenzofuranyl)-
• 5-Acetylisobenzofuran
• Ethanone, 1-(1,3-dihydro-5-isobenzofuranyl)- (9CI)
• AKOS010969935
• Z851017722
• 1-(1,3-Dihydroisobenzofuran-5-yl)ethanone
• 1-(1, 3-dihydro-2-benzofuran-5-yl)ethanone
• EN300-56169
• 214150-20-6
• 1-(1,3-dihydro-2-benzofuran-5-yl)ethan-1-one
• 1-(1,3-DIHYDRO-2-BENZOFURAN-5-YL)ETHANONE

• InChIKey： BWYLJWWBDQIWPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-7(11)8-2-3-9-5-12-6-10(9)4-8/h2-4H,5-6H2,1H3
• SMILES： CC(C1=CC=C2COCC2=C1)=O

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones